2-(Pyridin-3-yl)-1,3,4-oxadiazole
Overview
Description
2-(Pyridin-3-yl)-1,3,4-oxadiazole is a heterocyclic compound that has been widely studied in scientific research due to its potential applications in various fields. It is a five-membered ring that contains three different types of atoms, nitrogen, oxygen, and carbon, which make it a versatile compound for various applications.
Scientific Research Applications
Crystal Structure and Biological Activity
2-(Pyridin-3-yl)-1,3,4-oxadiazole derivatives have been explored for their structural and biological properties. For instance, the crystal structure of 2-(pyridin-4-yl)-5-(undecylthio)-1,3,4-oxadiazole has been analyzed, and this compound showed promising activity against Pythium ultimum, a plant pathogen (Shen et al., 2018).
Anticancer Applications
Research has demonstrated the potential of 1,3,4-oxadiazole derivatives in cancer treatment. Specifically, compounds containing 1,3,4-oxadiazolyl tetrahydropyridine moieties have been synthesized and tested for their anticancer activities, indicating moderate cytotoxicity against breast cancer cell lines (Redda & Gangapuram, 2007).
Fungicide and Herbicide Potential
Some derivatives of 2-(Pyridin-3-yl)-1,3,4-oxadiazole have shown potential as fungicides and herbicides. Compounds with 1,3,4-oxadiazole, pyridine, and thioacetamide groups were synthesized and tested, revealing no fungicidal activity but significant growth inhibition against certain plants (Zhi, 2004).
Advancements in Synthetic Methodologies
Recent studies have focused on developing efficient synthetic methods for 2-(Pyridin-3-yl)-1,3,4-oxadiazole derivatives. A notable example is the synthesis of 2-(imidazo[1,5-α]pyridin-1-yl)-1,3,4-oxadiazoles through a multicomponent process, offering a new avenue for the rapid generation of these compounds (Kurhade et al., 2019).
Electronic Material Applications
The oxadiazole derivatives have also been explored in the field of electronic materials. For instance, certain oxadiazole compounds have been used as electron-transporting materials in organic light-emitting diodes (OLEDs), enhancing their efficiency and performance (Shih et al., 2015).
Mechanism of Action
Target of Action
Pyridine derivatives have been known to interact with a variety of biological targets, including receptor tyrosine kinases
Mode of Action
It is known that pyridine derivatives can interact with their targets in a variety of ways, often leading to changes in cellular function . The specific interactions and resulting changes caused by 2-(Pyridin-3-yl)-1,3,4-oxadiazole remain to be elucidated.
Biochemical Pathways
Pyridine derivatives have been shown to affect a variety of biochemical pathways, often related to their targets of action
Pharmacokinetics
Similar compounds have been synthesized and evaluated for their pharmacokinetic profiles . More research is needed to understand the ADME properties of 2-(Pyridin-3-yl)-1,3,4-oxadiazole and their impact on its bioavailability.
Result of Action
Pyridine derivatives have been shown to have a range of effects, often related to their targets of action
properties
IUPAC Name |
2-pyridin-3-yl-1,3,4-oxadiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5N3O/c1-2-6(4-8-3-1)7-10-9-5-11-7/h1-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WKTRMACWCCVROF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=NN=CO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10984428 |
Source
|
| Record name | 3-(1,3,4-Oxadiazol-2-yl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10984428 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Pyridin-3-yl)-1,3,4-oxadiazole | |
CAS RN |
65943-95-5 |
Source
|
| Record name | 3-(1,3,4-Oxadiazol-2-yl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10984428 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 3-[2-[(2-chloroacetyl)amino]-4-(trifluoromethyl)phenoxy]thiophene-2-carboxylate](/img/structure/B3042636.png)
![N'1-[(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidene]-4-(trifluoromethyl)benzene-1-carbohydrazide](/img/structure/B3042639.png)
![N1-{[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylidene}-4-methylaniline](/img/structure/B3042642.png)
![Methyl 5-chloro-2-methyl-7-(trifluoromethyl)thieno[3,2-b]pyridine-3-carboxylate](/img/structure/B3042644.png)
![4-cyclohexylphenyl 3-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]acrylate](/img/structure/B3042647.png)
![5-{2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]vinyl}-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole](/img/structure/B3042649.png)
![Ethyl 2-[2-(2-chloroacetyl)hydrazino]-4-(trifluoromethyl)-5-pyrimidinecarboxylate](/img/structure/B3042653.png)
![Ethyl 2-{2-[3-(chloromethyl)benzoyl]hydrazino}-4-(trifluoromethyl)pyrimidine-5-carboxylate](/img/structure/B3042654.png)
![Methyl 3-[2-({[2-chloro-4-(trifluoromethyl)pyrimidin-5-yl]carbonyl}amino)-4-(trifluoromethyl)phenoxy]thiophene-2-carboxylate](/img/structure/B3042657.png)
